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Despite a history of use in the former Soviet Union, particularly in sports medicine, detailed

Russian scientific literature containing specific quantitative data and comprehensive

experimental protocols on the effects of calcium pangamate (often referred to as Vitamin B15)

is not readily available in accessible digital formats. This guide synthesizes the available

information from abstracts, secondary sources, and encyclopedic entries, while highlighting the

significant gaps in primary source data.

Introduction to Calcium Pangamate
Calcium pangamate is the calcium salt of pangamic acid, a substance first isolated from

apricot kernels. In Russian and Soviet-era literature, it is often described as a vitamin-like

substance. Its primary proposed biochemical function is to act as a donor of labile methyl

groups, which are crucial for numerous metabolic processes.[1][2] These processes include the

synthesis of key compounds like creatine, choline, and adrenaline, as well as the detoxification

of various substances in the body.[1][2]

The purported physiological effects of calcium pangamate are linked to its role in cellular

metabolism. It is claimed to improve tissue oxygenation, enhance lipid metabolism, and

possess antioxidant properties.[2][3] These characteristics formed the basis for its investigation

and use in various medical and athletic contexts within the Soviet Union.
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Based on available summaries and citations, Russian research on calcium pangamate
appears to have focused on several key areas:

Enhancement of Athletic Performance: Soviet sports medicine extensively explored calcium
pangamate for its potential to improve endurance, reduce hypoxia (oxygen starvation)

during intense physical exertion, and accelerate recovery. It was reportedly used by athletes

to increase the content of creatine phosphate and glycogen in muscle tissue.[3][4]

Cardiovascular and Metabolic Health: Research, particularly from sources like the Kazan

Medical Journal, suggests that calcium pangamate was investigated for the treatment of

conditions such as atherosclerosis and coronary heart disease.[2] Its proposed lipotropic

effects (preventing abnormal fat accumulation in the liver) and its ability to improve coronary

circulation were of primary interest.[2]

Hepatoprotective and Detoxifying Effects: The role of calcium pangamate in protecting the

liver and aiding in detoxification from substances like alcohol and certain antibiotics was

another significant area of study.[2]

Challenges in Data and Protocol Extraction
A comprehensive search for primary Russian-language scientific articles with detailed

methodologies and quantitative results has proven challenging. While numerous secondary

sources and reviews mention these studies, the original papers, particularly those from the

Soviet era (1960s-1980s), are not available in digital scientific databases. Efforts to locate the

full text of articles by key researchers such as V.E. Anisimov and V.N. Saperov in publications

like the Kazan Medical Journal were unsuccessful in yielding the specific experimental details

required for this report.

As a result, it is not possible to present structured tables of quantitative data or detailed

experimental protocols as requested. The following sections, therefore, provide a conceptual

overview based on the available information.
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While specific protocols remain elusive, a general experimental workflow for studying the

effects of calcium pangamate can be conceptualized.

Caption: Conceptual workflow for a clinical trial on calcium pangamate.

The primary mechanism of action attributed to calcium pangamate in Russian literature is its

function as a methyl group donor, which facilitates critical biochemical reactions.
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Caption: Proposed mechanism of action for calcium pangamate as a methyl donor.
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Conclusion
The historical use of calcium pangamate in the Soviet Union suggests a body of scientific

investigation into its effects. However, the primary source literature, complete with the detailed

data and protocols necessary for a thorough technical evaluation, remains largely inaccessible.

The available information provides a qualitative overview of its proposed mechanisms and

applications, centering on its role in methylation and cellular metabolism to improve oxygen

utilization, support athletic performance, and protect against metabolic and toxic insults.

Without access to the original research, a quantitative assessment of its efficacy and a detailed

understanding of the experimental basis for its use remain speculative. Further research would

require locating and translating archived physical copies of these Soviet-era scientific journals

and dissertations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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